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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloroanisole (CAS No. 2845-89-8) is a halogenated aromatic compound with applications
as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A comprehensive
understanding of its toxicological profile is essential for risk assessment and safe handling in
research and industrial settings. This technical guide provides a detailed overview of the
available toxicological data for 3-Chloroanisole, including quantitative toxicity values,
summaries of experimental protocols, and an exploration of its potential mechanisms of action.

Chemical and Physical Properties

Property Value Reference
Chemical Formula CsH-CIO [2]
Molecular Weight 142.58 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 193 °C [4]
Flash Point 73 °C [5]
Solubility in Water Slightly soluble [1]
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Toxicological Data

A summary of the available quantitative toxicological data for 3-Chloroanisole is presented

below.
. ) Classificati
Endpoint Species Route Value Reference
on
Harmful if
LDso Rat Oral 2000 mg/kg [2]
swallowed

Not an irritant
Skin Irritation Rabbit Dermal Not classified
(Score: 0.00)

Causes
Eye Irritation - - serious eye Warning [2]
irritation
No mortality
May cause
. _ at 2.26 mg/L _
Inhalation Rat Inhalation o respiratory 2]
(sighting o
irritation
study)

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Currently, there is a lack of publicly available quantitative data from specific studies on the
genotoxicity, carcinogenicity, and reproductive or developmental toxicity of 3-Chloroanisole.[6]
[71[8] Further research is required to fully characterize the potential long-term health effects of
this compound.

Experimental Protocols

The following sections outline the general methodologies for the key toxicological experiments
cited. These are based on internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LDso)
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The acute oral toxicity of 3-Chloroanisole in rats was likely determined using a method similar
to the OECD Test Guideline 401, 420, or 423. A generalized protocol involves:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

Dosage: The test substance is administered in a single dose by gavage. A range of doses is
used across different groups of animals.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
behavior, breathing, etc.), and body weight changes over a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the study to identify
any abnormalities.

Data Analysis: The LDso value, the statistically estimated dose that would cause mortality in
50% of the animals, is calculated.

Dermal Irritation

The skin irritation potential was assessed in rabbits, likely following a protocol similar to OECD
Test Guideline 404.

Test Animals: Healthy, adult albino rabbits with intact skin are used.

Application: A small area of the animal's back is clipped free of fur. 0.5 mL of the test
substance is applied to the skin and covered with a gauze patch and semi-occlusive
dressing for a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored on a numerical scale (0-4 for both erythema and edema).
The Primary Irritation Index is calculated from these scores.

Acute Inhalation Toxicity

A sighting study for acute inhalation toxicity in rats was conducted, likely as a preliminary step

for a full LCso determination according to OECD Test Guideline 403.
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o Test Animals: Young adult rats are used.

o Exposure: Animals are exposed to a specific concentration of the test substance in the air for
a defined period (typically 4 hours) in an inhalation chamber.

o Observation: Animals are monitored for mortality and signs of toxicity during and after
exposure for up to 14 days.

e Endpoint: The study aims to identify a concentration range for a full study and observe any
immediate toxic effects.

Signaling Pathways and Mechanisms of Action

There is currently no specific information available in the public domain detailing the metabolic
pathways or the explicit cellular signaling pathways affected by 3-Chloroanisole. The
observed toxic effects, such as irritation and potential central nervous system depression,
suggest interactions with cellular membranes and neuronal signaling.[3][5] However, the
precise molecular targets and mechanisms remain to be elucidated.

A general workflow for investigating the mechanism of toxicity is presented below.

ADME

3-Chloroanisole Exposure . > P Metabolism :
(Oral, Dermal, Inhalation) Absorption Distribution (e.9., Cytochrome P450)

Interaction with Alteration of Toxicological Endpoints
Molecular Targets Signaling Pathways (Irritation, CNS Depression, etc.)

Click to download full resolution via product page

Caption: General workflow for toxicological assessment.
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Conclusion

The available data indicates that 3-Chloroanisole is harmful if swallowed and causes serious
eye and respiratory irritation. It is not classified as a skin irritant. Significant data gaps exist,
particularly concerning chronic toxicity, carcinogenicity, and reproductive toxicity. Furthermore,
the metabolic and signaling pathways involved in its toxicity are not well understood. Further
research is crucial to fully characterize the toxicological profile of 3-Chloroanisole and to
establish comprehensive safety guidelines for its handling and use. Professionals in research
and drug development should exercise caution, employing appropriate personal protective
equipment and engineering controls to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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